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Compound of Interest

Compound Name: Jbi-802

Cat. No.: B16328611

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of

JBI-802, a first-in-class dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone

Deacetylase 6 (HDAC6), in various preclinical mouse models. The following protocols are

based on published preclinical data and are intended to serve as a guide for researchers

investigating the therapeutic potential of JBI-802 in oncology.

Quantitative Data Summary
The following tables summarize the dosage and administration of JBI-802 in different mouse

cancer models as reported in preclinical studies.

Table 1: JBI-802 Dosage and Administration in Hematological Malignancy Mouse Models
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Mouse
Model

Cancer
Type

JBI-802
Dosage

Administrat
ion Route

Dosing
Schedule

Study
Duration

HEL92.1.7

Xenograft

Erythroleuke

mia

25 mg/kg and

50 mg/kg
Oral (p.o.)

Once daily

(QD)
14 days

MM1.S

Xenograft

Multiple

Myeloma
12.5 mg/kg Oral (p.o.)

Once daily

(QD)
13 days

Table 2: JBI-802 Dosage and Administration in a Syngeneic Solid Tumor Mouse Model

Mouse
Model

Cancer
Type

JBI-802
Dosage

Administrat
ion Route

Dosing
Schedule

Study
Duration

CT26

Syngeneic

Colon

Carcinoma
20 mg/kg Oral (p.o.) Not specified 14 days

Experimental Protocols
The following are detailed methodologies for the administration of JBI-802 in key preclinical

experiments.

Protocol for Erythroleukemia Xenograft Model
(HEL92.1.7)
Objective: To evaluate the anti-tumor efficacy of JBI-802 in a human erythroleukemia xenograft

mouse model.

Materials:

JBI-802

Vehicle (e.g., 0.5% methylcellulose in sterile water)

Female immunodeficient mice (e.g., NOD/SCID or similar)

HEL92.1.7 human erythroleukemia cells
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Matrigel

Calipers for tumor measurement

Oral gavage needles

Procedure:

Cell Culture: Culture HEL92.1.7 cells according to standard protocols.

Tumor Implantation: Subcutaneously inject a suspension of HEL92.1.7 cells and Matrigel into

the flank of each mouse.

Tumor Growth Monitoring: Monitor tumor growth regularly using calipers.

Randomization: Once tumors reach a predetermined size (e.g., ~100 mm³), randomize mice

into treatment and control groups.

Drug Preparation: Prepare JBI-802 formulations at 25 mg/kg and 50 mg/kg in the chosen

vehicle. Prepare a vehicle-only control.

Administration: Administer JBI-802 or vehicle orally (p.o.) once daily (QD) at the specified

dosages.

Data Collection: Measure tumor volume and body weight at regular intervals throughout the

14-day study period.

Endpoint: At the end of the study, euthanize the mice and excise the tumors for further

analysis (e.g., weight, biomarker analysis).

Protocol for Multiple Myeloma Xenograft Model (MM1.S)
Objective: To assess the efficacy of JBI-802 as a monotherapy and in combination with

standard-of-care agents in a human multiple myeloma xenograft model.

Materials:

JBI-802
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Bortezomib (for combination therapy)

Pomalidomide (for combination therapy)

Appropriate vehicles for all compounds

Female immunodeficient mice

MM1.S human multiple myeloma cells

Matrigel

Calipers

Oral gavage and injection supplies

Procedure:

Cell Culture and Tumor Implantation: Follow similar procedures as described in Protocol 2.1,

using MM1.S cells.

Randomization: Once tumors are established, randomize mice into the following groups:

Vehicle control

JBI-802 (12.5 mg/kg, p.o., QD)

Bortezomib (as per standard protocol)

Pomalidomide (as per standard protocol)

JBI-802 + Bortezomib

JBI-802 + Pomalidomide

Drug Preparation and Administration: Prepare and administer the drugs according to the

specified dosages, routes, and schedules for a duration of 13 days.
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Data Collection and Endpoint: Monitor tumor volume and body weight regularly. At the

study's conclusion, perform tumor excision and analysis.

Protocol for Syngeneic Colon Carcinoma Model (CT26)
Objective: To evaluate the single-agent and combination immunotherapy efficacy of JBI-802 in

an immunocompetent mouse model of colon cancer.

Materials:

JBI-802

Anti-PD-1 or anti-PD-L1 antibody (for combination therapy)

Appropriate vehicles

Female BALB/c mice (or other appropriate immunocompetent strain)

CT26 murine colon carcinoma cells

Calipers

Oral gavage and injection supplies

Procedure:

Cell Culture and Tumor Implantation: Follow similar procedures as described in Protocol 2.1,

using CT26 cells in immunocompetent mice.

Randomization: Once tumors are established, randomize mice into the following groups:

Vehicle control

JBI-802 (20 mg/kg, p.o.)

Anti-PD-1/PD-L1 antibody (as per standard protocol)

JBI-802 + Anti-PD-1/PD-L1 antibody
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Drug Preparation and Administration: Administer the treatments for a duration of 14 days.

Data Collection and Endpoint: Monitor tumor volume and body weight. At the end of the

study, tumors and relevant immune tissues (e.g., spleen, lymph nodes) can be harvested for

immunophenotyping and other analyses.

Signaling Pathways and Experimental Workflow
Signaling Pathway of JBI-802
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Caption: JBI-802 dual-inhibits LSD1 and HDAC6, leading to altered gene expression and

immune modulation, ultimately suppressing tumor growth.

Experimental Workflow for In Vivo Efficacy Studies
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Caption: A generalized workflow for conducting in vivo efficacy studies of JBI-802 in mouse

models.

To cite this document: BenchChem. [JBI-802: Application Notes and Protocols for Preclinical
Mouse Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16328611/docs#jbi-802-application-notes-and-
protocols-for-preclinical-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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